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Compound of Interest

Compound Name: Triflupromazine hydrochloride

Cat. No.: B1683246

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Triflupromazine hydrochloride, an antipsychotic medication. The following
sections detail its chemical identity, physical and chemical characteristics, and the experimental
protocols for their determination, presented in a format tailored for scientific and research
applications.

Chemical and Physical Identity

Triflupromazine hydrochloride is a phenothiazine derivative. Its fundamental properties are
summarized in the tables below.

Table 1: Chemical Identification of Triflupromazine Hydrochloride
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Identifier

Value

Chemical Name

N,N-dimethyl-3-[2-(trifluoromethyl)-10H-
phenothiazin-10-yl]propan-1-amine
hydrochloride[1]

CAS Number

1098-60-8[1]

Molecular Formula

CisH1oF3N2S-HCI[2]

Molecular Weight

388.88 g/mol [2][3][4]

Chemical Structure

The image you are
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IUPAC Name

N,N-dimethyl-3-[2-(trifluoromethyl)phenothiazin-
10-yl]propan-1-amine;hydrochloride[1]

Physicochemical Properties

The physicochemical properties of an active pharmaceutical ingredient (API) are critical for its

formulation, delivery, and pharmacokinetic profile.

Table 2: Physicochemical Properties of Triflupromazine Hydrochloride
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Property Value

Melting Point 174.0t0 179.0 °C[5]

Soluble in water, ethanol, and acetone.[6]
Insoluble in ether.[6] Specific solubility values
include: 258 mg/mL in H20, 227.55 mg/mL in

Solubility ) )
EtOH, =74.5 mg/mL in DMSO, 5 mg/mL in DMF,
and 0.09 mg/mL in Ethanol:PBS (pH 7.2) (1:10).
[71181[9]

K The IUPAC Digitized pKa Dataset includes data
a

P for Triflupromazine.[6]

LogP 5.54[6]

Appearance White to light yellow powder or crystals.

pH (2% aqueous solution) 4.1[6]

Mechanism of Action and Signaling Pathway

Triflupromazine hydrochloride primarily functions as a dopamine D1 and D2 receptor
antagonist.[3][6][10] Its antipsychotic effects are largely attributed to the blockade of D2
receptors in the mesolimbic and mesocortical pathways of the brain, which helps to alleviate
symptoms of psychosis such as hallucinations and delusions.[11] By inhibiting these receptors,
it reduces the effects of excess dopamine.[11]

The binding of Triflupromazine to the D2 receptor, a G protein-coupled receptor (GPCR),
inhibits the Gai/o signaling pathway. This leads to a decrease in the inhibition of adenylyl
cyclase, affecting the intracellular concentration of the second messenger cyclic AMP (CAMP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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